(4-Acetyl-3-hydroxy-2-propylphenoxy)acetic acid

• CAS No.: 104074-06-8
• Molecular Formula: C13H16O5
• Molecular Weight: 252.26 g/mol
• IUPAC Name: 2-(4-acetyl-3-hydroxy-2-propylphenoxy)acetic acid
• InChI: InChI=1S/C13H16O5/c1-3-4-10-11(18-7-12(15)16)6-5-9(8(2)14)13(10)17/h5-6,17H,3-4,7H2,1-2H3,(H,15,16)
• InChI Key: JWZYEWIGZWGWRQ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C=CC(=C1O)C(=O)C)OCC(=O)O

Description

(4-Acetyl-3-hydroxy-2-propylphenoxy)acetic acid is a useful research compound. Its molecular formula is C13H16O5 and its molecular weight is 252.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 5.6 g of (4-acetyl-3-hydroxy-2-propylphenoxy)acetic acid ethyl ester in 50 ml of methanol was added 50 ml of 1.0N sodium hydroxide and the solution was stirred at reflux for 2 hours. The methanol was removed in vacuo, the residue was acidified and the product was extracted with ether. The dried (over magnesium sulfate) extract was concentrated in vacuo to a solid which was recrystallized from ether-hexane to give 4.18 g of (4-acetyl-3-hydroxy-2-propylphenoxy)acetic acid, the titled compound, mp 128°-130°, (83% yield).

Synthesis routes and methods II

Procedure details

A mixture of 24.25 g of 1-(2,4-dihydroxy-3-propylphenyl) ethanone, 16.0 ml of ethyl chloroacetate and 26 g of anhydrous potassium carbonate in 375 ml of anhydrous acetone was stirred at reflux for 17 hours. The reaction mixture was filtered and the filtrate was concentrated in vacuo to an oil which was crystallized from ethanol to give 27.2 g of (4-acetyl-3-hydroxy-2-propylphenoxy)acetic acid, the titled compound, mp 61°-64°, (78% yield) in two crops.